Cas no 37166-61-3 (2-hydroxy-1-(4-phenylphenyl)ethan-1-one)

• Product Name: 2-hydroxy-1-(4-phenylphenyl)ethan-1-one
• CAS No: 37166-61-3
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD16616475
• CID: 922022
• PubChem ID: 344659
• Update Time: 2025-05-20

2-hydroxy-1-(4-phenylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(biphenyl-4-yl)-2-hydroxyethanone
• 2-hydroxy-1-(4-phenylphenyl)ethanone
• 1,1'-Biphenyl, 4-(hydroxyacetyl)-
• 1-[1,1'-Biphenyl]-4-yl-2-hydroxyethanone
• A913870
• DTXSID90322627
• SY130997
• 37166-61-3
• AC6026
• MFCD16616475
• DZBOGXUSEQLVPU-UHFFFAOYSA-N
• 1-[1,1'-Biphenyl]-4-yl-2-hydroxyethanone #
• 1-{[1,1'-biphenyl]-4-yl}-2-hydroxyethan-1-one
• Z1469782263
• NSC-401702
• 2-hydroxy-1-(4-phenylphenyl)ethan-1-one
• EN300-223056
• NSC401702
• 1-(4-Biphenylyl)-2-hydroxyethanone
• SCHEMBL4833392
• AKOS017549484
• 1-([1,1'-Biphenyl]-4-yl)-2-hydroxyethan-1-one

• MDL： MFCD16616475
• Inchi： 1S/C14H12O2/c15-10-14(16)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,15H,10H2
• InChI Key： DZBOGXUSEQLVPU-UHFFFAOYSA-N
• SMILES： O=C(CO)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-hydroxy-1-(4-phenylphenyl)ethan-1-one

Compound CAS No 37166-61-3: 2-Hydroxy-1-(4-Phenylphenyl)Ethan-1-One

The compound with CAS number 37166-61-3, commonly referred to as 2-hydroxy-1-(4-phenylphenyl)ethanone, is a highly studied organic compound in the field of chemistry and materials science. This compound, with the molecular formula C₁₄H₁₀O₂, has garnered significant attention due to its unique structural properties and potential applications in various industries.

Structure and Physical Properties: The molecule consists of a central ketone group (C=O) attached to a hydroxyl group (-OH) and a biphenyl moiety (two benzene rings connected by a single bond). The biphenyl group is substituted at the para position, making it highly symmetrical and contributing to its stability. The compound is typically found as a crystalline solid with a melting point of approximately 250°C and a boiling point around 450°C under standard conditions.

Chemical Reactivity: The presence of both the hydroxyl and ketone groups in the molecule makes it highly reactive towards various chemical reactions. Recent studies have shown that this compound can undergo nucleophilic addition reactions, particularly with enolates, making it a valuable intermediate in organic synthesis. Additionally, its ability to form stable complexes with metal ions has been explored in catalytic applications.

Applications in Drug Discovery: Recent advancements in medicinal chemistry have highlighted the potential of 2-hydroxy-1-(4-phenylphenyl)ethanone as a lead compound for drug development. Its structure allows for easy functionalization, enabling researchers to design molecules with specific pharmacokinetic properties. For instance, studies published in 2023 demonstrate its use as a scaffold for developing inhibitors of certain kinases involved in cancer progression.

Materials Science Innovations: In the realm of materials science, this compound has been utilized as a precursor for synthesizing advanced materials such as polyaromatic hydrocarbons (PAHs) and graphene-like structures. Its high thermal stability and aromaticity make it an ideal candidate for applications in high-performance polymers and organic electronics.

Synthesis and Purification: The synthesis of CAS No 37166-61-3 typically involves multi-step organic reactions, including Friedel-Crafts acylation followed by hydroxylation. Recent breakthroughs in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications.

Safety and Handling: While handling this compound, it is essential to follow standard laboratory safety protocols due to its potential irritant properties. Proper ventilation and protective equipment should be used during synthesis and purification processes.